Cas no 1934413-20-3 (2-Azaspiro[4.5]decan-4-one)

• Product Name: 2-Azaspiro[4.5]decan-4-one
• CAS No: 1934413-20-3
• MF: C₉H₁₅NO
• MW: 153.221502542496
• CID: 5277391
• PubChem ID: 21494483
• Update Time: 2026-03-09

2-Azaspiro[4.5]decan-4-one Chemical and Physical Properties

Names and Identifiers

• 2-Azaspiro[4.5]decan-4-one

• Inchi： 1S/C9H15NO/c11-8-6-10-7-9(8)4-2-1-3-5-9/h10H,1-7H2
• InChI Key： KLJNSNIKNXADEK-UHFFFAOYSA-N
• SMILES： C1C2(CCCCC2)C(=O)CN1

Computed Properties

• Exact Mass: 153.115364102g/mol
• Monoisotopic Mass: 153.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 29.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives Azaspirodecane derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives

Additional information on 2-Azaspiro[4.5]decan-4-one

Comprehensive Overview of 2-Azaspiro[4.5]decan-4-one (CAS No. 1934413-20-3): Properties, Applications, and Research Insights

2-Azaspiro[4.5]decan-4-one (CAS No. 1934413-20-3) is a structurally unique heterocyclic compound that has garnered significant attention in pharmaceutical and organic chemistry research. Its spirocyclic framework and aza-functional group make it a versatile building block for drug discovery, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors. The compound's molecular formula, C9H15NO, and its rigid bicyclic structure contribute to its stability and binding affinity, which are critical for medicinal chemistry applications.

Recent studies highlight the growing demand for spirocyclic compounds like 2-Azaspiro[4.5]decan-4-one due to their ability to mimic natural product scaffolds. Researchers are actively exploring its potential in neurodegenerative disease treatments, such as Alzheimer's and Parkinson's, where modulating dopamine receptors or acetylcholinesterase activity is crucial. Additionally, its role in synthesizing protease inhibitors has sparked interest in antiviral and anticancer drug development, aligning with current trends in precision medicine.

The synthetic routes to 2-Azaspiro[4.5]decan-4-one often involve cyclization reactions or catalytic hydrogenation, with optimization focusing on yield and purity. Analytical techniques such as NMR spectroscopy and high-resolution mass spectrometry (HRMS) are essential for characterizing this compound. Its logP value and solubility profile further underscore its suitability for bioavailability enhancement in drug formulations.

From an industrial perspective, 2-Azaspiro[4.5]decan-4-one is increasingly sourced for high-throughput screening libraries. Its compatibility with parallel synthesis methods makes it valuable for combinatorial chemistry, addressing the need for rapid lead optimization in drug discovery. Environmental and safety assessments confirm its low ecotoxicity, supporting sustainable green chemistry practices.

Emerging discussions in scientific forums often link 1934413-20-3 to fragment-based drug design (FBDD), a hotspot in modern pharmacology. Questions about its metabolic stability and in vivo efficacy are frequently explored, reflecting the compound's translational potential. Furthermore, its derivatives are being investigated for allosteric modulation of G-protein-coupled receptors (GPCRs), a trending topic in biophysical chemistry.

In summary, 2-Azaspiro[4.5]decan-4-one exemplifies the intersection of structural innovation and therapeutic utility. As research advances, its applications in neurology, oncology, and infectious diseases continue to expand, solidifying its role as a cornerstone in next-generation drug development.